Proton transfer mechanism in the ionic methanol dimer
PhysChemComm Pub Date: DOI: 10.1039/A903329G
Abstract
Intracluster proton transfer reaction in the methanol ionic dimer has been re-investigated using VUV ionization with synchrotron radiation. The energetic thresholds of the proton transfer issued from the methyl group or the hydroxyl group have been obtained. These results are discussed in view of previous calculations and experiments
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